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Compound of Interest

Compound Name: C23H22FN50S

Cat. No.: B12629698

Compound Name: N-benzyl-2-{[4-(4-fluorophenyl)-5-[(1-methyl-1H-pyrrol-2-yl)methyl]-4H-1,2 ,4-
triazol-3-yl]sulfanyl}acetamide Molecular Formula: C23H22FN50S Target Audience:
Researchers, scientists, and drug development professionals. Abstract: This document
provides a detailed, three-stage protocol for the laboratory synthesis of the screening
compound N-benzyl-2-{[4-(4-fluorophenyl)-5-[(1-methyl-1H-pyrrol-2-yl)methyl]-4H-1,2,4-triazol-
3-yl]sulfanyl}acetamide. The synthesis involves the preparation of two key intermediates: a
substituted 1,2,4-triazole-3-thiol and 2-chloro-N-benzylacetamide, followed by their final
condensation. The methodologies are based on established chemical literature for analogous
structures.

Part 1: Synthesis of Intermediate A: 4-(4-
fluorophenyl)-5-[(1-methyl-1H-pyrrol-2-
yl)methyl]-4H-1,2,4-triazole-3-thiol

This synthesis is a two-step process involving the formation of a thiosemicarbazide
intermediate, followed by its base-catalyzed cyclization to form the triazole-thiol ring system.
This general approach is a well-documented method for creating substituted 1,2,4-triazole-3-
thiols.[1][2][3]

Experimental Protocol: Intermediate A

Step 1.1: Synthesis of 1-[2-(1-methyl-1H-pyrrol-2-yl)acetyl]-4-(4-fluorophenyl)thiosemicarbazide
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Dissolve 2-(1-methyl-1H-pyrrol-2-yl)acetohydrazide (0.01 mol) in 20 mL of methanol in a 100
mL round-bottom flask equipped with a magnetic stirrer and reflux condenser.

Add 4-fluorophenyl isothiocyanate (0.01 mol) to the solution.

Heat the mixture to reflux and stir for 2-3 hours, monitoring the reaction progress with Thin
Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

The resulting precipitate is collected by vacuum filtration, washed with cold methanol, and
dried in vacuo to yield the thiosemicarbazide intermediate.

Step 1.2: Cyclization to 4-(4-fluorophenyl)-5-[(1-methyl-1H-pyrrol-2-yl)methyl]-4H-1,2,4-triazole-
3-thiol (Intermediate A)

Suspend the dried thiosemicarbazide intermediate (0.01 mol) in 40 mL of a 2N aqueous
sodium hydroxide (NaOH) solution.[3][4]

Heat the mixture to reflux for 4-6 hours with continuous stirring.

Cool the reaction mixture to room temperature and pour it into 200 mL of ice-cold water.

Acidify the solution to a pH of 3-4 by the slow addition of concentrated hydrochloric acid
(HCI) with stirring.[4]

Collect the resulting precipitate by vacuum filtration.

Wash the solid product thoroughly with distilled water until the filtrate is neutral.

Recrystallize the crude product from an ethanol/water mixture to afford pure Intermediate A.

Part 2: Synthesis of Intermediate B: 2-chloro-N-
benzylacetamide

This intermediate is prepared via a standard acylation reaction between benzylamine and

chloroacetyl chloride.[5]
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Experimental Protocol: Intermediate B

e In a 250 mL beaker, dissolve benzylamine (0.1 mol) and sodium acetate (0.1 mol) in 100 mL
of glacial acetic acid.

e Cool the solution in an ice bath to 0-5 °C with constant stirring.

e Add chloroacetyl chloride (0.11 mol) dropwise to the cooled solution over 30 minutes,
ensuring the temperature does not exceed 10 °C.

 After the addition is complete, allow the mixture to stir at room temperature for an additional
2 hours.[6]

» Pour the reaction mixture into 400 mL of ice-cold water to precipitate the product.
« Filter the white solid, wash thoroughly with cold water, and dry.

o Recrystallize the crude product from ethanol to yield pure 2-chloro-N-benzylacetamide
(Intermediate B).

Part 3: Final Synthesis of C23H22FN50S

The final product is synthesized through a nucleophilic substitution reaction, where the thiol
group of Intermediate A displaces the chloride of Intermediate B in the presence of a base.

Experimental Protocol: Final Product

e In a 100 mL round-bottom flask, dissolve Intermediate A (0.005 mol) and anhydrous
potassium carbonate (K2COs) (0.0075 mol) in 30 mL of anhydrous acetone.

 Stir the suspension at room temperature for 30 minutes.

e Add a solution of Intermediate B (0.005 mol) in 15 mL of anhydrous acetone to the mixture.
e Heat the reaction mixture to reflux and maintain for 8-10 hours, monitoring by TLC.

o After completion, cool the mixture and filter off the inorganic salts.

o Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8818363/
https://www.benchchem.com/product/b12629698?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12629698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 Purify the crude solid by recrystallization from ethanol to yield the final product, N-benzyl-2-
{[4-(4-fluorophenyl)-5-[(1-methyl-1H-pyrrol-2-yl)methyl]-4H-1,2,4-triazol-3-
yl]sulfanyl}acetamide.

Data Presentation

Compound/int  Molecular Molar Mass ( Typical Yield Melting Point
ermediate Formula g/mol) (%) (°C)

_ ~250
Intermediate A C14H13FN4S 304.35 75-85 .

(Decomposition)
Intermediate B CoH10CINO 183.63 70-80 90-94[5][6]
Final Product C23H22FNsOS 447.52 65-75 Not Reported
Visualizations

Synthesis Workflow

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://chembk.com/en/chem/2-Chloro-N-benzylacetamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC8818363/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12629698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Intermediate A Synthesis

2-(1-methyl-1H-pyrrol-2-yl)acetohydrazide
+ 4-fluorophenyl isothiocyanate

Methanol, Reflux

Intermediate B Synthesis

Benzylamine

Thiosemicarbazide Intermediate + Chloroacetyl Chloride

NaQH, Reflux cetic Acid, 0°C
Intermediate A Intermediate B
(Triazole-thiol) (2-chloro-N-benzylacetamide)

Final Product Synthesis

Intermediate A + Intermediate B

K2CQO3, Acetone, Reflux

Final Product (C23H22FN50S)

Click to download full resolution via product page

Caption: Overall workflow for the synthesis of C23H22FN50S.

Logical Relationship of Components
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Caption: Relationship between starting materials and the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes for the Synthesis of C23H22FN50S].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12629698#c23h22fn50s-synthesis-protocol-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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